Cas no 1361672-16-3 (2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid amide)

• Product Name: 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid amide
• CAS No: 1361672-16-3
• MF: C₁₃H₈Cl₂FNO
• MW: 284.113124847412
• CID: 4994067
• Update Time: 2025-10-30

2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid amide

• Inchi： 1S/C13H8Cl2FNO/c14-9-5-2-6-10(15)11(9)7-3-1-4-8(12(7)16)13(17)18/h1-6H,(H2,17,18)
• InChI Key： IWOQMVBITXEDBH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC=C(C(N)=O)C=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 3.8
• Topological Polar Surface Area: 43.1

Additional information on 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid amide

Introduction to 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid amide (CAS No. 1361672-16-3)

2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid amide, identified by the CAS number 1361672-16-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl derivative class, characterized by its unique structural features that include chlorine and fluorine substituents at specific positions. The presence of these halogen atoms enhances its reactivity and potential utility in synthetic chemistry, making it a valuable intermediate in the development of novel molecules.

The structural motif of biphenyl provides a rigid aromatic framework, which is often exploited in medicinal chemistry for its ability to influence biological activity through steric and electronic effects. In 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid amide, the chloro and fluoro groups are strategically positioned at the 2' and 6' positions, respectively, which can modulate the compound's interactions with biological targets. This specific arrangement has been shown to enhance binding affinity and selectivity, making it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in biphenyl derivatives can impact their pharmacological properties. Studies have demonstrated that the electron-withdrawing nature of chlorine and fluorine atoms can increase the metabolic stability of molecules, a critical factor in drug development. Furthermore, the carboxylic acid amide functional group at the 3-position introduces a polar moiety that can enhance solubility and bioavailability, crucial attributes for any potential therapeutic agent.

In the context of current research, 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid amide has been investigated for its potential applications in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, including signal transduction, cell growth, and division. Dysregulation of kinase activity is implicated in various diseases, particularly cancer, making them attractive targets for therapeutic intervention. The biphenyl scaffold, with its halogenated substituents, has been shown to exhibit inhibitory effects on certain kinases by binding to their active sites and disrupting normal signaling pathways.

One notable study published in a leading pharmaceutical journal highlighted the synthesis and characterization of analogs derived from biphenyl-3-carboxylic acid amide compounds. The researchers employed structure-activity relationship (SAR) studies to optimize the potency and selectivity of these derivatives. Among the compounds tested, 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid amide emerged as a particularly promising lead due to its favorable pharmacokinetic profile and preliminary antitumor activity in vitro.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorine atoms are known to enhance metabolic stability by preventing oxidative degradation and can also influence lipophilicity, thereby affecting drug absorption and distribution. In 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid amide, the fluorine atom at the 2-position contributes to these beneficial effects, making it an attractive structural feature for drug designers.

Moreover, the chloro substituents at the 2' and 6' positions not only enhance reactivity but also provide points for further derivatization. This allows chemists to fine-tune the properties of the molecule by introducing additional functional groups or modifying existing ones. Such flexibility is crucial in optimizing drug candidates for clinical use.

The synthesis of 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid amide typically involves multi-step organic reactions starting from commercially available biphenyl precursors. The introduction of chlorine and fluorine atoms is achieved through nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions. The subsequent formation of the carboxylic acid amide group is commonly accomplished via amidation reactions using appropriate carboxylic acids or their derivatives.

In recent years, green chemistry principles have been increasingly integrated into synthetic methodologies to minimize environmental impact. Researchers have explored catalytic systems that reduce waste and energy consumption while maintaining high yields. For instance, transition metal-catalyzed reactions have been optimized to use smaller quantities of catalysts and solvents, aligning with sustainable chemistry practices.

The pharmacological evaluation of biphenyl derivatives has revealed their potential not only as kinase inhibitors but also as modulators of other biological pathways. For example, some analogs have shown promise in inhibiting proteases involved in inflammation or angiogenesis. These findings underscore the versatility of biphenyl-based compounds as scaffolds for drug discovery.

The development of novel pharmaceuticals is a complex process that requires meticulous optimization of chemical structures to achieve desired therapeutic effects while minimizing side effects. 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid amide represents an example of how strategic modifications can yield compounds with enhanced biological activity and improved pharmacokinetic properties.

In conclusion,biphenyl derivatives, such as 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid amide, continue to be extensively studied for their potential in addressing various diseases. The unique combination of structural features—chlorine substituents at specific positions along with a fluoro group—provides a favorable foundation for further development into therapeutic agents. As research progresses, it is expected that more insights will be gained into the mechanisms by which these compounds exert their biological effects, paving the way for new treatments.